Cas no 2172433-42-8 (5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid)

• Product Name: 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid
• CAS No: 2172433-42-8
• MF: C₁₁H₈FNO₃S
• MW: 253.24952507019
• CID: 5804263
• PubChem ID: 165532296
• Update Time: 2025-05-20

5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid
• 2172433-42-8
• EN300-1586967

• Inchi： 1S/C11H8FNO3S/c1-16-8-4-2-3-6(10(8)12)9-5-7(11(14)15)13-17-9/h2-5H,1H3,(H,14,15)
• InChI Key： CFCFOZYTFHQVGP-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)O)=N1)C1C=CC=C(C=1F)OC

Computed Properties

• Exact Mass: 253.02089245g/mol
• Monoisotopic Mass: 253.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid

Introduction to 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid (CAS No. 2172433-42-8)

5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid, identified by the CAS number 2172433-42-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both fluoro and methoxy substituents in its aromatic ring enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid consists of a thiazole core linked to a phenyl ring substituted with a fluoro group at the 2-position and a methoxy group at the 3-position. This unique arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The thiazole ring itself is a well-documented pharmacophore, frequently encountered in numerous therapeutic agents due to its ability to modulate various biological pathways.

In recent years, there has been a surge in research focused on thiazole derivatives as potential candidates for treating a variety of diseases, including cancer, infectious diseases, and inflammatory disorders. The fluorine atom in 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid plays a pivotal role in enhancing metabolic stability and binding affinity to biological targets. Similarly, the methoxy group contributes to the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

One of the most compelling aspects of this compound is its versatility in drug design. The thiazole core can be modified in numerous ways to fine-tune its biological activity. For instance, researchers have explored derivatives of this compound as inhibitors of enzymes involved in cancer progression or as modulators of immune responses. The fluoro and methoxy substituents provide additional handles for chemical modification, allowing for the creation of analogs with enhanced potency and selectivity.

Recent studies have highlighted the potential of 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid as a lead compound for developing novel therapeutic agents. A notable example comes from research conducted at leading academic institutions and pharmaceutical companies, where this compound was investigated for its anti-inflammatory properties. The findings suggest that it may interact with specific inflammatory pathways, offering a promising approach to treating chronic inflammatory diseases.

The synthesis of 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled researchers to produce this compound with high yield and purity. These advancements not only facilitate further research but also open doors for large-scale production if needed.

In addition to its pharmaceutical applications, 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid has shown promise in other areas of chemical biology. For instance, it has been used as an intermediate in the synthesis of more complex molecules with unknown biological activities. This underscores the importance of having versatile building blocks like this one in the chemist's arsenal.

The future prospects for 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid are vast. As our understanding of biological systems continues to grow, so does the need for innovative compounds like this one. Whether it will be developed into a commercial drug or serve as a valuable tool in academic research remains to be seen. However, one thing is certain: its unique structure and promising biological profile make it a compound worth watching.

For researchers interested in exploring the full potential of 5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid, there are several resources available. Academic journals often publish studies on new derivatives and their applications, while chemical suppliers provide high-quality samples for experimental use. Collaborations between academia and industry can also accelerate the discovery process by combining expertise from different fields.

In conclusion,5-(2-fluoro-3-methoxyphenyl)-1,2-thiazole-3-carboxylic acid (CAS No. 2172433-42-8) is a remarkable compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structure and versatile applications make it a valuable asset for researchers seeking to develop new therapeutic agents or explore uncharted areas of chemical biology.